Cas no 1807232-15-0 (2-Cyano-3-iodo-4-methylphenylacetic acid)
2-Cyano-3-iodo-4-methylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-iodo-4-methylphenylacetic acid
-
- Inchi: 1S/C10H8INO2/c1-6-2-3-7(4-9(13)14)8(5-12)10(6)11/h2-3H,4H2,1H3,(H,13,14)
- InChI Key: RRPYOWLAYAZMKF-UHFFFAOYSA-N
- SMILES: IC1C(C#N)=C(C=CC=1C)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2.1
- Topological Polar Surface Area: 61.1
2-Cyano-3-iodo-4-methylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010006653-1g |
2-Cyano-3-iodo-4-methylphenylacetic acid |
1807232-15-0 | 97% | 1g |
1,475.10 USD | 2021-07-06 |
2-Cyano-3-iodo-4-methylphenylacetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-Cyano-3-iodo-4-methylphenylacetic acid
Recent Advances in the Application of 2-Cyano-3-iodo-4-methylphenylacetic acid (CAS: 1807232-15-0) in Chemical Biology and Pharmaceutical Research
2-Cyano-3-iodo-4-methylphenylacetic acid (CAS: 1807232-15-0) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for inflammatory diseases and cancer. This compound's unique structural features, including the cyano and iodo functional groups, make it a versatile building block for the construction of complex molecules with potential therapeutic applications. Recent studies have highlighted its role in the synthesis of kinase inhibitors and modulators of inflammatory pathways, positioning it as a valuable tool in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Cyano-3-iodo-4-methylphenylacetic acid in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a key intermediate to develop a series of novel inhibitors with improved selectivity profiles compared to existing therapeutics. The study reported IC50 values in the low nanomolar range for JAK3 inhibition, with significantly reduced off-target effects on other JAK family members. This breakthrough suggests potential applications in autoimmune disease treatment with reduced side effects.
In parallel research, scientists have explored the compound's potential in radiopharmaceutical development. The iodine moiety in 2-Cyano-3-iodo-4-methylphenylacetic acid provides an ideal site for radioiodination, enabling the creation of molecular probes for diagnostic imaging. A recent publication in Nuclear Medicine and Biology described its use in developing PET tracers for inflammation imaging, demonstrating excellent in vivo stability and target specificity in preclinical models.
The compound's mechanism of action in various synthetic pathways has been elucidated through advanced computational chemistry studies. Density functional theory (DFT) calculations have revealed the electronic properties that contribute to its reactivity, particularly in palladium-catalyzed cross-coupling reactions. These insights, published in a 2024 ACS Catalysis paper, have enabled more efficient synthetic routes to complex pharmaceutical intermediates, reducing step counts and improving overall yields in multi-step syntheses.
Recent safety and pharmacokinetic studies have further characterized 2-Cyano-3-iodo-4-methylphenylacetic acid and its derivatives. Toxicology assessments conducted under GLP conditions showed favorable safety profiles for several lead compounds derived from this intermediate. Notably, metabolic stability studies revealed that derivatives maintain structural integrity in hepatic microsome assays, addressing previous concerns about potential cyanide release from the cyano group.
Looking forward, several pharmaceutical companies have included compounds derived from 2-Cyano-3-iodo-4-methylphenylacetic acid in their preclinical pipelines. Current research focuses on optimizing the compound's derivatives for improved blood-brain barrier penetration, potentially expanding its applications to neurological disorders. The compound's versatility continues to inspire innovative synthetic strategies, as evidenced by its increasing appearance in patent literature and conference presentations throughout 2024.
1807232-15-0 (2-Cyano-3-iodo-4-methylphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)